Cas no 1343038-60-7 (3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile)
3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile
- 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile
-
- Inchi: 1S/C9H16N2O/c1-9-8-11(5-2-4-10)6-3-7-12-9/h9H,2-3,5-8H2,1H3
- InChI Key: CDJQTBAZRZWQGP-UHFFFAOYSA-N
- SMILES: O1CCCN(CCC#N)CC1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 0.4
- Topological Polar Surface Area: 36.3
3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496590-10mg |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B496590-50mg |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B496590-100mg |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-174672-0.05g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 0.05g |
$179.0 | 2023-02-16 | |
| Enamine | EN300-174672-0.1g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 0.1g |
$268.0 | 2023-02-16 | |
| Enamine | EN300-174672-0.25g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 0.25g |
$383.0 | 2023-02-16 | |
| Enamine | EN300-174672-0.5g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 0.5g |
$601.0 | 2023-02-16 | |
| Enamine | EN300-174672-1.0g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-174672-2.5g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 2.5g |
$1509.0 | 2023-02-16 | |
| Enamine | EN300-174672-5.0g |
3-(2-methyl-1,4-oxazepan-4-yl)propanenitrile |
1343038-60-7 | 95% | 5.0g |
$2235.0 | 2023-02-16 |
3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile
3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile: A Comprehensive Overview of CAS No. 1343038-60-7
3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile (CAS No. 1343038-60-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile.
Chemical Properties and Structure: The molecular formula of 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile is C9H15N2O. The compound features a nitrile group (-CN) attached to a propyl chain, which is further substituted with a 2-methyl-1,4-oxazepane ring. The oxazepane ring is a seven-membered heterocyclic structure containing an oxygen atom and a nitrogen atom. This unique combination of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for various chemical and biological studies.
Synthesis Methods: The synthesis of 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile has been explored through several routes. One common method involves the reaction of 2-methyltetrahydrothiophene with cyanide ions to form the nitrile intermediate, followed by ring closure to form the oxazepane ring. Another approach involves the use of palladium-catalyzed cross-coupling reactions to construct the desired molecular framework. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research and development.
Biological Activities: Recent studies have highlighted the potential biological activities of 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile. One notable area of interest is its interaction with G protein-coupled receptors (GPCRs), which are key targets in drug discovery. Research has shown that this compound can modulate the activity of certain GPCRs, suggesting its potential as a lead molecule for developing new drugs targeting these receptors. Additionally, preliminary studies have indicated that 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile exhibits anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.
Clinical Relevance: The potential therapeutic applications of 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile are currently under investigation in preclinical studies. Early results have shown promise in models of neurological disorders and inflammatory conditions. For instance, in vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines in immune cells, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate GPCRs may open new avenues for treating conditions such as pain and neurodegenerative diseases.
Current Research Trends: The field of medicinal chemistry is continuously evolving, and recent advancements have shed light on new possibilities for compounds like 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile. One area of active research is the development of prodrugs based on this molecule to enhance its pharmacokinetic properties and bioavailability. Additionally, computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved biological activities and reduced side effects.
Safety and Handling: While 3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile is not classified as a hazardous material or controlled substance, it is important to handle it with care in laboratory settings. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.
Conclusion: In summary, 3-(2-Methyl-1,4-oxazepan--yl)-propanenitrile
In summary,In summary,, , , , , , , , , , , , , , , , , , , ,
In summary,
In summary,
In summary,In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary, In summary,
In conclusion,In conclusion, In conclusion, In conclusion, In conclusion, In conclusion, In conclusion, In conclusion,
1343038-60-7 (3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)